Cas no 17163-39-2 ((1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride)

• Product Name: (1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride
• CAS No: 17163-39-2
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5086677
• PubChem ID: 161046268
• Update Time: 2026-03-02

(1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• E79639
• (1,2,3,4-TETRAHYDROISOQUINOLIN-1-YL)METHANOL HYDROCHLORIDE
• 1,2,3,4-tetrahydroisoquinolin-1-ylmethanol hydrochloride
• 17163-39-2
• 1,2,3,4-tetrahydroisoquinolin-1-ylmethanol;hydrochloride
• (1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride

• Inchi： 1S/C10H13NO.ClH/c12-7-10-9-4-2-1-3-8(9)5-6-11-10;/h1-4,10-12H,5-7H2;1H
• InChI Key： UBNPKCWEVCATGK-UHFFFAOYSA-N
• SMILES： Cl.OCC1C2C=CC=CC=2CCN1

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on (1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride

(1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol Hydrochloride (CAS No. 17163-39-2): A Comprehensive Overview

(1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride (CAS No. 17163-39-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TIQ-methanol hydrochloride, is a derivative of tetrahydroisoquinoline and has garnered considerable attention due to its potential therapeutic properties and unique structural characteristics.

The chemical structure of (1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride consists of a tetrahydroisoquinoline ring with a methanol group attached to the nitrogen atom, forming a hydrochloride salt. This structure confers the compound with several interesting properties that make it valuable in various research contexts. The tetrahydroisoquinoline moiety is known for its ability to interact with specific biological targets, making it a promising scaffold for the development of novel drugs.

Recent studies have highlighted the potential of (1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride in the treatment of neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings suggest that (1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride and its analogs could be developed into therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride has been investigated for its anti-inflammatory and analgesic activities. A study published in the European Journal of Pharmacology demonstrated that this compound can effectively reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines and mediators. These findings open up new avenues for the development of non-opioid pain management strategies.

The pharmacokinetic profile of (1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride has also been studied extensively. Research indicates that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral medication. The stability and solubility of the compound have been optimized through various chemical modifications, enhancing its therapeutic potential.

Clinical trials involving (1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and pave the way for more advanced clinical studies.

Beyond its therapeutic applications, (1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride is also used as a valuable tool in chemical biology research. Its ability to selectively bind to specific protein targets makes it an excellent probe for studying protein function and interactions. This property has been leveraged in high-throughput screening assays to identify novel drug targets and to gain insights into complex biological processes.

The synthesis of (1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride has been optimized using modern synthetic methods. Various routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the condensation of an appropriate amine with an aldehyde followed by reduction and salt formation. These synthetic strategies have been refined to ensure high yields and purity levels.

In conclusion, (1,2,3,4-Tetrahydroisoquinolin-1-YL)methanol hydrochloride (CAS No. 17163-39-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.